Cas no 52762-38-6 (Cyclohexanone, 2-[(acetyloxy)acetyl]-)

• Product Name: Cyclohexanone, 2-[(acetyloxy)acetyl]-
• CAS No: 52762-38-6
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 4021482
• Update Time: 2025-07-22

Cyclohexanone, 2-[(acetyloxy)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(acetyloxy)acetyl]-
• Cyclohexanone, 2-[2-(acetyloxy)acetyl]-

• Inchi： 1S/C10H14O4/c1-7(11)14-6-10(13)8-4-2-3-5-9(8)12/h8H,2-6H2,1H3
• InChI Key： ANWOKPARCCKUEP-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C(COC(C)=O)=O

Additional information on Cyclohexanone, 2-[(acetyloxy)acetyl]-

Recent Advances in the Study of Cyclohexanone, 2-[(acetyloxy)acetyl]- (CAS: 52762-38-6) in Chemical Biology and Pharmaceutical Research

Cyclohexanone, 2-[(acetyloxy)acetyl]- (CAS: 52762-38-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in the field.

Recent studies have focused on the synthesis and optimization of Cyclohexanone, 2-[(acetyloxy)acetyl]- to enhance its yield and purity. Advanced synthetic methodologies, including catalytic asymmetric synthesis and green chemistry approaches, have been employed to achieve efficient production. These efforts are critical for ensuring the compound's availability for further biological and pharmacological investigations.

In terms of biological activity, preliminary research has indicated that Cyclohexanone, 2-[(acetyloxy)acetyl]- exhibits promising properties as a modulator of specific enzymatic pathways. For instance, it has been shown to interact with key enzymes involved in inflammatory and metabolic processes, suggesting its potential as a lead compound for the development of novel therapeutics. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy and safety profiles.

Additionally, the compound's role in drug delivery systems has been explored. Its chemical structure allows for functionalization, making it a candidate for conjugation with other bioactive molecules. This property has been leveraged in the design of prodrugs and targeted delivery systems, aiming to improve the pharmacokinetics and bioavailability of therapeutic agents. Such applications underscore the versatility of Cyclohexanone, 2-[(acetyloxy)acetyl]- in pharmaceutical development.

Despite these advancements, challenges remain in the full characterization and clinical translation of Cyclohexanone, 2-[(acetyloxy)acetyl]-. Issues such as stability, scalability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the compound's full potential.

In conclusion, Cyclohexanone, 2-[(acetyloxy)acetyl]- (CAS: 52762-38-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique properties and diverse applications make it a valuable subject for ongoing and future studies. Continued exploration of this compound is expected to yield significant contributions to the development of new therapeutic strategies and drug delivery systems.